Ammonium Thiocyanate
Ammonium Thiocyanate
Ammonium thiocyanate is a colorless crystalline solid. It is soluble in water. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in chemical analysis, in photography, as a fertilizer, and for many other uses.
Brand Name:
Vulcanchem
CAS No.:
1762-95-4
VCID:
VC0129041
InChI:
InChI=1S/CHNS.H3N/c2-1-3;/h3H;1H3
SMILES:
C(#N)S.N
Molecular Formula:
NH4SCN
CH4N2S
CH4N2S
Molecular Weight:
76.12 g/mol
Ammonium Thiocyanate
CAS No.: 1762-95-4
Reference Standards
VCID: VC0129041
Molecular Formula: NH4SCN
CH4N2S
Molecular Weight: 76.12 g/mol
| CAS No. | 1762-95-4 |
|---|---|
| Product Name | Ammonium Thiocyanate |
| Molecular Formula | NH4SCN CH4N2S |
| Molecular Weight | 76.12 g/mol |
| IUPAC Name | azane;thiocyanic acid |
| Standard InChI | InChI=1S/CHNS.H3N/c2-1-3;/h3H;1H3 |
| Standard InChIKey | SOIFLUNRINLCBN-UHFFFAOYSA-N |
| Isomeric SMILES | C(#N)[S-].[NH4+] |
| Impurities | Maximum limits of impurities: Residue after ignition 0.01%; Insoluble matter 0.005%; chloride (Cl) 0.005%. Maximum limits of trace impurities (in ppm): Heavy metals (as Pb) 5; Iron (Fe) 3. |
| SMILES | C(#N)S.N |
| Canonical SMILES | C(#N)[S-].[NH4+] |
| Boiling Point | Solid decomposes (USCG, 1999) |
| Colorform | Deliquescent crystals Colorless, hygroscopic crystals |
| Density | greater than 1.1 at 68 °F 1.1-1.15 at 20°C (solution) (USCG, 1999) 1.3057 g/mL |
| Melting Point | 320 °F (USCG, 1999) 149.6 °C |
| Physical Description | Ammonium thiocyanate is a colorless crystalline solid. It is soluble in water. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in chemical analysis, in photography, as a fertilizer, and for many other uses. DryPowder; OtherSolid; PelletsLargeCrystals |
| Description | Ammonium thiocyanate is a colorless crystalline solid. It is soluble in water. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in chemical analysis, in photography, as a fertilizer, and for many other uses. |
| Related CAS | 463-56-9 (Parent) |
| Solubility | 8.28 M Very sol in water and ethanol; sol in acetone; insol in chloroform. Highly sol in liquid ammonia and liquid sulfur dioxide, and mildly sol in acetonitrile Freely sol in ethanol; sol in methanol, acetone; practically insol in CHCl3, ethyl acetate |
| Synonyms | ammonium rhodanate ammonium thiocyanate ammonium thiocyanate, (15)N-labeled cpd thiocyanic acid thiocyanic acid, ammonium salt thiocyanic acid, barium salt thiocyanic acid, magnesium salt |
| PubChem Compound | 13417437 |
| Last Modified | Nov 12 2021 |
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